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Compound of Interest

Compound Name: Quincorine

Cat. No.: B1587746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a formal Safety Data Sheet (SDS).

Always refer to the manufacturer's SDS and follow all applicable safety regulations.

Introduction
Quincorine (CAS No. 207129-35-9) is an enantiopure quinuclidine compound derived from the

chemical transformation of Cinchona alkaloids.[1] Quinuclidine derivatives are recognized for

their high affinity toward various receptors, including 5-HT3, 5-HT4, and NK1, indicating

significant potential in the development of therapeutic agents for a range of diseases.[1] Given

its potential applications, a thorough understanding of its safety profile and proper handling

procedures is crucial for researchers and professionals working with this compound.

This guide provides a comprehensive overview of the available safety data, handling

procedures, and potential toxicological mechanisms of Quincorine, based on the currently

available information. It is important to note that specific quantitative toxicological data for

Quincorine is limited. Therefore, this guide also draws upon information from structurally

related quinoline and Cinchona alkaloids to provide a more complete, albeit inferred, safety

profile.
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1587746?utm_src=pdf-interest
https://www.benchchem.com/product/b1587746?utm_src=pdf-body
https://www.buchler-gmbh.com/produkt/quincorine-qci-fine-chemical/
https://www.buchler-gmbh.com/produkt/quincorine-qci-fine-chemical/
https://www.benchchem.com/product/b1587746?utm_src=pdf-body
https://www.benchchem.com/product/b1587746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


According to the Safety Data Sheet provided by Buchler GmbH, Quincorine is classified as a

hazardous substance.[1]

GHS/CLP Classification:[1]

Acute Toxicity (Oral), Category 4: Harmful if swallowed.

Skin Corrosion/Irritation, Category 2: Causes skin irritation.

Serious Eye Damage/Eye Irritation, Category 2: Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure, Category 3 (Respiratory tract irritation):

May cause respiratory irritation.

Hazard Statements (CLP):[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[1]

Hazard Pictogram:[1]

GHS07 (Exclamation mark)

Physical and Chemical Properties
A summary of the known physical and chemical properties of Quincorine is presented in the

table below.
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Property Value Reference

CAS Number 207129-35-9 [1]

Physical State Solid [1]

Appearance White

Molecular Formula C10H17NO

Molecular Weight 167.25 g/mol

Melting Point 25-27 °C [1]

Boiling Point 269.5 °C [1]

Purity Min. 98.0% (GC)

Toxicological Information
As of the date of this guide, specific quantitative toxicological data for Quincorine, such as

LD50 (median lethal dose) or LC50 (median lethal concentration), is not readily available in the

public domain. The hazard classification is based on available data and expert assessment.

Potential Toxicological Mechanisms
The toxicological effects of Quincorine can be inferred from its structural relationship to

quinoline and Cinchona alkaloids.

Lysosomotropism and pH Alteration: Quinolone compounds are known to be lysosomotropic,

meaning they can accumulate in the acidic lysosomes of cells. This accumulation can lead to

an increase in lysosomal pH, which may inactivate acid-dependent proteases and disrupt

normal cellular processes.

Receptor Binding and Off-Target Effects: As a quinuclidine compound with high affinity for

various receptors (5-HT3, 5-HT4, NK1), off-target binding could lead to unintended

pharmacological and toxicological effects.[1]

Cardiotoxicity: Structurally related Cinchona alkaloids, such as quinine and quinidine, are

known to have cardiotoxic effects, including the potential to cause arrhythmias. While not
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confirmed for Quincorine, this represents a potential area of concern.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure safety.

The following recommendations are based on the available Safety Data Sheet and general

best practices for handling hazardous chemicals.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure risk.

Protection Type Minimum Requirement Recommended for

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, tested to EN 374).

Check for integrity before use.

All handling procedures.

Eye/Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

should be used when there is

a splash hazard.

All handling procedures.

Skin and Body Protection

Laboratory coat. For larger

quantities or potential for

significant exposure, wear

chemical-resistant clothing.

All handling procedures.

Respiratory Protection

Use only in a well-ventilated

area, preferably a certified

chemical fume hood. If dusts

are generated and a fume

hood is not available, a

NIOSH-approved respirator

with appropriate particulate

filters is required.

Weighing, transferring solids,

and any procedure that may

generate dust or aerosols.

Handling Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1587746?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Handling:

Obtain and thoroughly read the manufacturer's Safety Data Sheet (SDS).

Ensure a chemical fume hood is operational and an emergency eyewash station and

safety shower are readily accessible.

Don all required PPE as specified in the table above.

Handling the Chemical:

Conduct all work that involves open handling of the solid or its solutions within a certified

chemical fume hood.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage
Store in the original container.[1]

Keep the container tightly closed in a dry and cool place.[1]

Store locked up.[1]

Recommended storage temperature: 4 - 8 °C.[1]

Keep away from food, drink, and animal feedingstuffs.[1]

First Aid Measures
In case of exposure, follow these first-aid measures and seek immediate medical attention.

General Advice: Get medical advice/attention if you feel unwell. Show the Safety Data Sheet

to the doctor in attendance.[1]
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If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing and wash it before

reuse. Wash with plenty of soap and water. In case of skin irritation, get medical

advice/attention.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

If Swallowed: Rinse mouth. Drink water as a precaution. Call a POISON CENTER or

doctor/physician if you feel unwell.[1]

Experimental Protocols (General Guidance)
Specific experimental protocols for the safety assessment of Quincorine are not publicly

available. However, a general approach to evaluating the safety of a novel compound like

Quincorine would typically involve the following stages:

In Vitro Cytotoxicity Assays: Initial screening using various cell lines to determine the

concentration at which the compound causes cell death.

Genotoxicity Assays: A battery of tests (e.g., Ames test, micronucleus assay) to assess the

potential for the compound to cause genetic mutations.

In Vivo Acute Toxicity Studies: Administration of single doses to animal models to determine

the acute toxic effects and the LD50.

Repeated Dose Toxicity Studies: Chronic administration of the compound to animal models

to evaluate long-term health effects and establish a No-Observed-Adverse-Effect Level

(NOAEL).

Safety Pharmacology Studies: Evaluation of the effects of the compound on major

physiological systems, such as the cardiovascular, respiratory, and central nervous systems.

Visualizations
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Safe Handling Workflow
The following diagram outlines the logical steps for safely handling Quincorine in a research

setting.
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Caption: A generalized workflow for the safe handling of chemical compounds like Quincorine.
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Inferred Mechanism of Action
This diagram illustrates a potential, though not definitively proven, mechanism of action for

Quincorine based on the known properties of quinoline alkaloids.
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Click to download full resolution via product page

Caption: An inferred mechanism of action for Quincorine based on lysosomotropism.

Conclusion
Quincorine is a promising compound in drug development and catalysis, but it is also

classified as a hazardous substance requiring careful handling. While specific toxicological

data is limited, the available information from its Safety Data Sheet and comparison with

related compounds provide a solid foundation for safe laboratory practices. Adherence to the

handling, storage, and personal protective equipment guidelines outlined in this document is

essential for minimizing risks and ensuring the safety of all personnel. Further research into the

specific toxicological profile of Quincorine is warranted to provide a more complete

understanding of its safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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